Cas no 52858-59-0 (2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester
• CAS No: 52858-59-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 358610
• PubChem ID: 11041138
• Update Time: 2025-11-02

2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester
• oxan-2-yl 2-methylprop-2-enoate
• 52858-59-0
• tetrahydropyran-2-yl methacrylate
• DTXSID20452941
• 2-Tetrahvdropyranyl methacrylate
• SCHEMBL219412
• tetrahydro-2h-pyran-2-yl methacrylate
• AMY18682
• tetrahydropyranyl methacrylate
• CS-0111959
• E81390
• QHGUPRQTQITEPO-UHFFFAOYSA-N
• 2-Tetrahydropyranyl Methacrylate
• AS-81005
• DB-174118

• Inchi： 1S/C9H14O3/c1-7(2)9(10)12-8-5-3-4-6-11-8/h8H,1,3-6H2,2H3
• InChI Key： QHGUPRQTQITEPO-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC(C(=C)C)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester

2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester (CAS No. 52858-59-0): A Versatile Chemical Intermediate

2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester (CAS No. 52858-59-0), also known as 2-methyl-2-propenoic acid THP ester, is a specialized chemical compound with significant applications in polymer chemistry and organic synthesis. This ester derivative of methacrylic acid features a tetrahydro-2H-pyran-2-yl protecting group, making it particularly valuable in controlled polymerization processes and as a building block for advanced materials.

The compound's molecular structure combines the reactive 2-propenoic acid moiety with the protective tetrahydro-2H-pyran-2-yl group, creating unique chemical properties that have attracted attention in both academic research and industrial applications. Recent studies highlight its growing importance in the development of smart materials and functional polymers, particularly in response to increasing demand for specialized coating materials in the electronics and automotive industries.

One of the most searched questions regarding 2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester relates to its role in controlled radical polymerization. The THP protecting group in this compound allows for precise control over polymerization kinetics, making it valuable for creating polymers with specific molecular weights and architectures. This characteristic aligns with current industry trends toward precision polymerization and customizable material properties.

In pharmaceutical applications, researchers are exploring 52858-59-0 as a potential intermediate for drug delivery systems. The compound's ability to form hydrolyzable bonds makes it interesting for developing pH-sensitive drug carriers, a hot topic in pharmaceutical research. However, it's important to note that all pharmaceutical applications require thorough testing and regulatory approval.

The synthesis of 2-methyl-2-propenoic acid THP ester typically involves the reaction of methacrylic acid with dihydropyran under controlled conditions. This process has been optimized in recent years to improve yield and purity, addressing common search queries about synthesis methods for 52858-59-0. The compound's stability and storage requirements are also frequently searched topics, with recommendations suggesting storage in cool, dry conditions under inert atmosphere.

From a commercial perspective, 2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester has seen growing demand in specialty chemical markets. Suppliers often highlight its use in creating high-performance adhesives and specialty coatings, particularly for applications requiring controlled release of active components. The compound's market growth reflects broader trends in advanced material development and green chemistry initiatives.

Environmental considerations for CAS 52858-59-0 have become increasingly important, with many researchers investigating its biodegradation pathways. Recent publications address common search queries about the compound's environmental fate and eco-toxicity profile, reflecting the chemical industry's focus on sustainable practices. Proper handling procedures and waste management protocols are essential topics for users working with this material.

Analytical characterization of 2-methyl-2-propenoic acid tetrahydro-2H-pyran-2-yl ester typically involves techniques such as GC-MS, NMR spectroscopy, and HPLC. These methods are frequently searched in relation to quality control procedures for this compound. The development of standardized analytical methods has supported the compound's adoption in various industrial applications.

In material science applications, 52858-59-0 has shown promise for creating stimuli-responsive polymers. This aligns with current research trends toward smart materials that can adapt to environmental changes. The compound's unique chemical structure allows for the creation of polymers with tunable properties, addressing frequent search queries about customizable material performance.

Safety data for 2-Propenoic acid, 2-methyl-, tetrahydro-2H-pyran-2-yl ester indicates standard laboratory precautions should be followed, including the use of personal protective equipment. While not classified as highly hazardous, proper ventilation and avoidance of direct contact are recommended, reflecting common safety-related search queries about this compound.

The future outlook for 2-methyl-2-propenoic acid THP ester appears positive, with potential applications emerging in biomedical engineering and advanced material science. As research continues to explore its properties and applications, this compound is likely to maintain its position as a valuable intermediate in specialty chemical synthesis.